
what is the molecular weight of glycine sodium
salt hydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glycine sodium salt hydrate

Cat. No.: B1592675 Get Quote

An in-depth analysis of the molecular weight of glycine sodium salt and its hydrated form is

crucial for researchers in drug development and various scientific fields. This guide provides a

detailed breakdown of its molecular properties, including calculation methods and relevant data

presented in a clear, tabular format for ease of comparison.

Molecular Composition and Weight
Glycine sodium salt is the sodium salt of the amino acid glycine. Its chemical formula is

H₂NCH₂CO₂Na.[1][2][3] This compound can exist in an anhydrous (water-free) state or as a

hydrate, where water molecules are incorporated into its crystal structure. The general formula

for the hydrate is H₂NCH₂CO₂Na · xH₂O, where 'x' denotes a variable number of water

molecules.[2][3]

The molecular weight of the anhydrous form is consistently reported as 97.05 g/mol .[1][3][4]

The molecular weight of the hydrated form depends on the number of water molecules present.

A common form is the monohydrate, which has the formula C₂H₆NNaO₃.[5]

Calculation of Molecular Weights
The molecular weight is calculated by summing the atomic weights of each atom in the

molecular formula. The atomic weights used for this calculation are:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u
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Nitrogen (N): 14.007 u

Oxygen (O): 15.999 u

Sodium (Na): 22.990 u

Anhydrous Glycine Sodium Salt (C₂H₄NNaO₂): (2 x 12.011) + (4 x 1.008) + (1 x 14.007) + (1 x

22.990) + (2 x 15.999) = 97.049 g/mol

Water (H₂O): (2 x 1.008) + (1 x 15.999) = 18.015 g/mol

Glycine Sodium Salt Monohydrate (C₂H₄NNaO₂ · H₂O): 97.049 + 18.015 = 115.064 g/mol

Summary of Molecular Weight Data

Compound Molecular Formula
Calculated
Molecular Weight (
g/mol )

Reported Molecular
Weight ( g/mol )

Anhydrous Glycine

Sodium Salt
C₂H₄NNaO₂ 97.049 97.05[1][3][4]

Glycine Sodium Salt

Monohydrate
C₂H₆NNaO₃ 115.064 Not explicitly found

Experimental Determination of Molecular Weight
A standard method for determining the molecular weight of a compound like glycine sodium
salt hydrate is Mass Spectrometry.

Experimental Protocol: Electrospray Ionization Mass
Spectrometry (ESI-MS)

Sample Preparation: A dilute solution of glycine sodium salt hydrate is prepared in a

suitable solvent, typically a mixture of water and a volatile organic solvent like methanol or

acetonitrile. A low concentration (e.g., 10 µM) is used to avoid cluster formation.

Infusion: The sample solution is infused into the electrospray ionization source of the mass

spectrometer at a constant flow rate using a syringe pump.
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Ionization: A high voltage is applied to the tip of the infusion capillary, causing the sample

solution to form a fine spray of charged droplets. As the solvent evaporates, the analyte

molecules become charged ions in the gas phase. For glycine sodium salt, this would likely

result in the detection of the sodium adduct of glycine, [Gly + Na]⁺, or the intact salt in

solution.

Mass Analysis: The generated ions are guided into the mass analyzer (e.g., a quadrupole,

time-of-flight, or Orbitrap analyzer). The analyzer separates the ions based on their mass-to-

charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z. The peak corresponding to the molecular ion of the anhydrous salt

or its adducts allows for the determination of its molecular weight. The presence of water in

the hydrate would typically be lost during the ionization process, so this method primarily

determines the mass of the anhydrous compound.

Logical Relationship Diagram
The following diagram illustrates the relationship between the anhydrous and hydrated forms of

glycine sodium salt.

Formation of Glycine Sodium Salt Hydrate

Glycine Sodium Salt (Anhydrous)
C₂H₄NNaO₂

MW: 97.05 g/mol

Glycine Sodium Salt Hydrate
C₂H₄NNaO₂ · xH₂O

+ xH₂O (Hydration)

Water
H₂O

MW: 18.02 g/mol

- xH₂O (Dehydration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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